Cas no 1358780-17-2 (N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1358780-17-2
• MF: C₁₉H₁₆BrN₅O₂
• MW: 426.266642570496
• CID: 5346342
• Update Time: 2025-07-15

N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-(1-ethyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
• N-(3-bromophenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(3-bromophenyl)-2-(1-ethyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide
• N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C19H16BrN5O2/c1-2-16-22-23-18-19(27)24(14-8-3-4-9-15(14)25(16)18)11-17(26)21-13-7-5-6-12(20)10-13/h3-10H,2,11H2,1H3,(H,21,26)
• InChI Key： FVXKEHXIJQETHL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(CN1C(C2=NN=C(CC)N2C2C=CC=CC1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 576
• XLogP3: 2.9
• Topological Polar Surface Area: 80.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Introduction to N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1358780-17-2)

N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1358780-17-2, represents a unique blend of structural complexity and potential biological activity. Its molecular framework integrates several key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery.

The core structure of N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is characterized by a fused heterocyclic system, which includes a triazolotriazolone moiety linked to a quinoxaline ring. This particular arrangement of nitrogen-rich heterocycles is known to contribute to the compound's ability to interact with biological targets in diverse ways. The presence of the 3-bromophenyl group further enhances its potential as a scaffold for medicinal chemistry interventions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The triazolo[4,3-a]quinoxaline scaffold has been particularly studied for its potential in inhibiting kinases and other enzymes involved in cancer progression. The acetamide functional group in N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide adds another layer of complexity, potentially influencing both solubility and metabolic stability.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. Researchers have leveraged computational modeling and high-throughput screening techniques to explore its interactions with proteins such as kinases and transcription factors. Preliminary studies suggest that the compound may exhibit inhibitory activity against certain targets, making it a valuable asset in the quest for new therapeutic agents.

The synthesis of N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide presents unique challenges due to its intricate molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for detailed biological evaluation. The bromine substituent on the phenyl ring also offers opportunities for further derivatization, allowing chemists to fine-tune the properties of the molecule.

In the context of current pharmaceutical research, N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide aligns with trends toward developing multitargeted drugs. By combining multiple pharmacophoric elements into a single molecule, researchers aim to achieve greater efficacy and reduced side effects compared to traditional monotherapies. The compound's potential as an inhibitor of multiple kinases is particularly intriguing and warrants further exploration.

Evaluation of N-(3-bromophenyl)-2-{1-ethyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide has already begun in several academic and industrial laboratories. Initial pharmacokinetic studies indicate promising properties such as good oral bioavailability and reasonable metabolic stability. These findings are encouraging and suggest that the compound may be suitable for further development into a clinical candidate.

The future direction of research on this compound will likely involve both structural optimization and detailed pharmacological characterization. By modifying various functional groups and exploring different analogues, scientists hope to identify derivatives with improved potency and selectivity. Additionally，the use of advanced techniques such as X-ray crystallography will be crucial in understanding how the molecule interacts with its biological targets at the atomic level.

In conclusion，N-(3-bromophenyl)-2-{1-ethyl-4-oxo-H,,srong>[1,srong> stroong>< stroong > stro ng > quino xalin-5 -yl}ace tamide (CAS No.< stron g >1358780 stro ng > -17 stro ng > -2) represents a significant advancement in pharmaceutical chemistry. Its complex structure，combined with preliminary evidence of bioactivity，makes it a compelling target for further investigation。As research progresses，this compound holds promise for contributing to the development of novel treatments for various diseases，particularly those involving dysregulated kinase activity。